Cas no 16969-11-2 (Benzenemethanaminium, N,N,N-trimethyl-, acetate)

• Product name: Benzenemethanaminium, N,N,N-trimethyl-, acetate
• CAS No: 16969-11-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1351312
• PubChem ID: 13086341

Benzenemethanaminium, N,N,N-trimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N,N,N-trimethyl-, acetate
• benzyl(trimethyl)azanium,acetate
• SCHEMBL593316
• 16969-11-2
• benzyltrimethylammonium acetate
• HS-3288
• N,N,N-trimethyl-N-benzylammonium acetate
• N,N,N-Trimethyl(phenyl)methanaminium acetate
• BENZYLTRIMETHYLAZANIUM ACETATE
• DTXSID40517708
• trimethyl-benzylammonium acetate
• N,N,N-Trimethyl-1-phenylmethanaminium acetate

• Inchi： InChI=1S/C10H16N.C2H4O2/c1-11(2,3)9-10-7-5-4-6-8-10;1-2(3)4/h4-8H,9H2,1-3H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： FWYSSOIRLVHQNC-UHFFFAOYSA-M
• SMILES： CC(=O)[O-].C[N+](C)(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13